Cas no 30235-48-4 (3-Hydroxy Cyclobenzaprine (E / Z Mixture))

3-Hydroxy Cyclobenzaprine (E / Z Mixture) structure
30235-48-4 structure
Product Name:3-Hydroxy Cyclobenzaprine (E / Z Mixture)
CAS No:30235-48-4
MF:C20H21NO
MW:291.386845350266
CID:297227
PubChem ID:57376953
Update Time:2025-04-19

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenzo[a,d]cyclohepten-3-ol,5-[3-(dimethylamino)propylidene]-
    • 3-Hydroxy Cyclobenzaprine
    • 5-[3-(Dimethylamino)propylidene]-5H-dibenzo[a,d]cyclohepten-3-ol
    • DTXSID101170075
    • 2-[3-(dimethylamino)propylidene]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,9,11,13-heptaen-5-ol
    • 30235-48-4
    • AKOS030254552
    • FT-0669500
    • 3-Hydroxy Cyclobenzaprine (E / Z Mixture)
    • Inchi： 1S/C20H21NO/c1-21(2)13-5-8-19-18-7-4-3-6-15(18)9-10-16-11-12-17(22)14-20(16)19/h3-4,6-12,14,22H,5,13H2,1-2H3
    • InChI Key： UHLPYBQGKLHIFK-UHFFFAOYSA-N
    • SMILES： OC1C=CC2C=CC3C=CC=CC=3C(=CCCN(C)C)C=2C=1

Computed Properties

  • Exact Mass: 291.16200
  • Monoisotopic Mass: 291.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Melting Point: 75-77°C
  • PSA: 23.47000
  • LogP: 4.25940

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Hydroxy Cyclobenzaprine (E / Z Mixture) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H926000-1mg
3-Hydroxy Cyclobenzaprine (E / Z Mixture)
 30235-48-4
1mg
 $ 305.00 2023-09-07
TRC
H926000-10mg
3-Hydroxy Cyclobenzaprine (E / Z Mixture)
 30235-48-4
10mg
 $ 2411.00 2023-09-07

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